2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide
Overview
Description
2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide, also known as FITM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide acts as an inhibitor of stearoyl-CoA desaturase (SCD), an enzyme that is involved in the synthesis of monounsaturated fatty acids. By inhibiting SCD, 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide reduces the levels of monounsaturated fatty acids, which can have various effects on cellular processes such as cell growth and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide can induce apoptosis in cancer cells, reduce inflammation, and improve insulin sensitivity. 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has also been shown to protect neurons from oxidative stress and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide is its potential to inhibit the growth of cancer cells and induce apoptosis. 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide also has potential applications in neuroprotection and metabolic disorders. However, one limitation of 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide research. One direction is to explore its potential applications in other fields such as cardiovascular disease and liver disease. Another direction is to develop more efficient synthesis methods for 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide. Additionally, more studies are needed to determine the optimal dosage and administration of 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide for various applications.
Conclusion:
2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its inhibition of SCD has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, improving insulin sensitivity, and protecting neurons from oxidative stress. 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has potential applications in cancer research, neuroprotection, and metabolic disorders. However, its low solubility in water can make it difficult to administer in certain experiments. There are several future directions for 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide research, including exploring its potential applications in other fields and developing more efficient synthesis methods.
Scientific Research Applications
2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and metabolic disorders. In cancer research, 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroprotection, 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has been shown to protect neurons from oxidative stress and reduce neuroinflammation. In metabolic disorders, 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide has been studied for its potential to improve insulin sensitivity and reduce inflammation.
properties
IUPAC Name |
2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-22-14-6-4-13(5-7-14)19-16(21)12-24-17-18-8-9-20(17)11-15-3-2-10-23-15/h2-10H,11-12H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRZGCYKSYVXZHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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